Cas no 74746-06-8 (2,6-Dibromo-4-methoxybenzonitrile)

• Product Name: 2,6-Dibromo-4-methoxybenzonitrile
• CAS No: 74746-06-8
• MF: C₈H₅Br₂NO
• MW: 290.939400434494
• CID: 4938071
• Update Time: 2023-08-21

2,6-Dibromo-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-methoxybenzonitrile

• Inchi： 1S/C8H5Br2NO/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-3H,1H3
• InChI Key： BLUBNYRIUYVWOA-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=C(C=1)OC)Br

Computed Properties

• Exact Mass: 290.87174 g/mol
• Monoisotopic Mass: 288.87379 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 290.94
• XLogP3: 3
• Topological Polar Surface Area: 33